Cas no 1366371-45-0 ((3R)-3-(5-bromo-2-methoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3R)-3-(5-bromo-2-methoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1366371-45-0
• MF: C₁₅H₂₀BrNO₅
• MW: 374.227004051209
• CID: 6540426
• PubChem ID: 103667586
• Update Time: 2025-07-19

(3R)-3-(5-bromo-2-methoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-bromo-2-methoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• 1366371-45-0
• (3R)-3-(5-bromo-2-methoxyphenyl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1163422

• Inchi： 1S/C15H20BrNO5/c1-15(2,3)22-14(20)17-11(8-13(18)19)10-7-9(16)5-6-12(10)21-4/h5-7,11H,8H2,1-4H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： SVIDDFYXQUANQL-LLVKDONJSA-N
• SMILES： BrC1C=CC(=C(C=1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 373.05249g/mol
• Monoisotopic Mass: 373.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-(5-bromo-2-methoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to (3R)-3-(5-bromo-2-methoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic Acid (CAS No. 1366371-45-0)

(3R)-3-(5-bromo-2-methoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1366371-45-0, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates a chiral center, making it a valuable building block for enantiomerically pure drugs, which are often required to achieve optimal pharmacological efficacy and minimal side effects.

The< strong>5-bromo-2-methoxyphenyl moiety in the compound's name is a key pharmacophore that contributes to its interactions with biological targets. This aromatic ring system is known for its ability to modulate enzyme activity and receptor binding, making it a popular choice in drug design. The< strong>tert-butoxy carbonylamino group provides stability to the molecule and facilitates further functionalization, enabling chemists to tailor its properties for specific applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved selectivity and reduced toxicity. The< strong>(3R)-configuration of this compound is particularly noteworthy, as it allows for the creation of enantiopure derivatives that can exhibit enhanced pharmacokinetic profiles. This has led to increased interest in chiral synthesis techniques and the development of efficient methods for producing such compounds on an industrial scale.

One of the most compelling aspects of< strong>(3R)-3-(5-bromo-2-methoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid is its versatility in drug discovery. Researchers have leveraged its structural features to develop potential treatments for a variety of diseases, including inflammatory disorders, neurodegenerative conditions, and cancer. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in pathogenic pathways, offering promising avenues for therapeutic intervention.

The< strong>CAS number 1366371-45-0 serves as a unique identifier for this substance, ensuring consistency and accuracy in scientific literature and regulatory filings. This standardized nomenclature is essential for facilitating global collaboration in research and development, allowing scientists from different institutions to share data and methodologies seamlessly.

The synthesis of< strong>(3R)-3-(5-bromo-2-methoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as asymmetric catalysis and stereoselective reactions, are often employed to achieve high yields of the desired enantiomer. These methodologies not only highlight the ingenuity of modern chemical synthesis but also underscore the importance of innovative approaches in producing complex molecules.

In conclusion, the< strong>(3R)-configuration,< strong>5-bromo-2-methoxyphenyl, and< strong>tert-butoxy carbonylamino functionalities make< strong>(3R)-3-(5-bromo-2-methoxyphenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1366371-45-0) a cornerstone compound in pharmaceutical research. Its potential applications in drug development continue to inspire new studies and innovations, reinforcing its significance in advancing medical science. As research progresses, we can expect further insights into its utility and the development of novel derivatives with enhanced therapeutic properties.